N-(4-methylbenzyl)-2-[1-oxo-4-phenyl-2(1H)-phthalazinyl]acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-(1-oxo-4-phenylphthalazin-2-yl)acetamide
• InChI: InChI=1S/C24H21N3O2/c1-17-11-13-18(14-12-17)15-25-22(28)16-27-24(29)21-10-6-5-9-20(21)23(26-27)19-7-3-2-4-8-19/h2-14H,15-16H2,1H3,(H,25,28)
• InChI Key: XHFIBFTWKHVMCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C3=CC=CC=C3C(=N2)C4=CC=CC=C4
• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol
• CAS No.: 866153-81-3

Description

N-(4-methylbenzyl)-2-[1-oxo-4-phenyl-2(1H)-phthalazinyl]acetamide is a useful research compound. Its molecular formula is C24H21N3O2 and its molecular weight is 383.451. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Bioactive Metabolites from Marine Actinobacterium New compounds, including N-[2-(4-hydroxy-phenyl)ethyl]acetamide, were isolated from marine actinobacterium Streptomyces sp. This study highlights the potential of marine organisms in producing novel compounds with cytotoxic activities, suggesting a possible area of research for similar compounds (Sobolevskaya et al., 2007).

Antimycobacterial Activities of Phthalazinyl Derivatives Research on novel 2-[3-(4-bromo-2-fluorobenzyl)-4-oxo-3,4-dihydro-1-phthalazinyl]acetic acid hydrazones demonstrated significant in vitro and in vivo activities against mycobacterial species and Mycobacterium tuberculosis. This study provides a template for investigating the therapeutic potential of phthalazinyl derivatives (Sriram et al., 2009).

Synthesis and Characterization

Synthesis of 1,2,4-Triazine Derivatives The study involved synthesizing and characterizing compounds with acetamide structures, which could be relevant in understanding the chemical properties and synthesis pathways of N-(4-methylbenzyl)-2-[1-oxo-4-phenyl-2(1H)-phthalazinyl]acetamide (El‐Barbary et al., 2005).

Anticancer and Antimicrobial Activity of Triazolo Phthalazines This study synthesized N-aryl substituted phenyl acetamide analogs of triazolo[3,4-a] phthalazines, demonstrating their potential anticancer and antimicrobial activities. Such studies could pave the way for the development of new therapeutic agents using phthalazinyl compounds (Kumar et al., 2019).

Green Chemistry and Drug Design

Green Chemistry Approach for Drug Design This study outlines an environmentally friendly synthesis of compounds structurally similar to this compound, showcasing the potential for green chemistry approaches in drug discovery and design (Reddy et al., 2014).